2-(piperidin-4-yloxy)-6-(trifluoromethyl)pyridine hydrochloride
Overview
Description
2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine hydrochloride, commonly referred to as 2-P4TFP, is a novel synthetic compound that is used in many scientific research applications. It has been used in a variety of experiments, ranging from biochemical and physiological studies to laboratory experiments. 2-P4TFP is a versatile compound that can be used in a variety of ways, and its potential applications are still being explored. In
Scientific Research Applications
2-P4TFP has been used in a variety of scientific research applications. It has been used in studies of enzyme inhibition, protein-protein interactions, and as an inhibitor of certain enzymes. It has also been used in studies of the biochemical and physiological effects of drugs, as well as in laboratory experiments.
Mechanism of Action
2-P4TFP is believed to act as an inhibitor of certain enzymes, including those involved in the metabolism of drugs. It is believed to bind to the active site of the enzyme, preventing the enzyme from binding to its target substrate. This inhibition of the enzyme can lead to the inhibition of the drug’s metabolism, resulting in an increased concentration of the drug in the body.
Biochemical and Physiological Effects
2-P4TFP has been shown to have a variety of biochemical and physiological effects. In studies of enzyme inhibition, it has been shown to inhibit the activity of certain enzymes, leading to the inhibition of drug metabolism. In studies of protein-protein interactions, it has been shown to bind to certain proteins, leading to changes in their structure and function. It has also been shown to have an effect on the synthesis of certain proteins, leading to changes in the expression of these proteins.
Advantages and Limitations for Lab Experiments
2-P4TFP has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize, and it is readily available. It is also a relatively stable compound, making it suitable for use in long-term experiments. However, it is important to note that 2-P4TFP is a potent inhibitor of certain enzymes, and it can have unintended effects on other enzymes. Therefore, it is important to use caution when using this compound in laboratory experiments.
Future Directions
The potential applications of 2-P4TFP are still being explored. It has been used in studies of enzyme inhibition, protein-protein interactions, and as an inhibitor of certain enzymes. Additionally, it has been used in studies of the biochemical and physiological effects of drugs. However, further research is needed to explore the potential of 2-P4TFP in other areas, such as drug design and development, and the development of new medicines and treatments. Additionally, further research is needed to explore the potential of 2-P4TFP as a therapeutic agent, as it may have potential applications in the treatment of certain diseases. Finally, further research is needed to explore the potential of 2-P4TFP as a tool for drug delivery, as it may have potential applications in the delivery of drugs to specific tissues and organs.
Synthesis Methods
2-P4TFP can be synthesized using a variety of methods. The most common method of synthesis is through the reaction of piperidine with trifluoromethylpyridine, followed by hydrochlorination of the resulting product. This reaction is typically carried out in an inert atmosphere at a temperature of approximately 70°C. The reaction is typically complete within one hour, and the resulting product is a white powder.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(piperidin-4-yloxy)-6-(trifluoromethyl)pyridine hydrochloride involves the reaction of 4-piperidone with 2,6-difluoropyridine followed by the reaction of the resulting intermediate with hydrogen fluoride and trifluoroacetic acid to yield the final product.", "Starting Materials": [ "4-piperidone", "2,6-difluoropyridine", "hydrogen fluoride", "trifluoroacetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 4-piperidone is reacted with 2,6-difluoropyridine in the presence of sodium hydroxide and diethyl ether to yield the intermediate 2-(piperidin-4-yloxy)-6-(difluoromethyl)pyridine.", "Step 2: The intermediate from step 1 is then reacted with hydrogen fluoride and trifluoroacetic acid to yield the final product, 2-(piperidin-4-yloxy)-6-(trifluoromethyl)pyridine hydrochloride.", "Step 3: The final product is isolated by precipitation with hydrochloric acid and water." ] } | |
CAS RN |
2758004-15-6 |
Molecular Formula |
C11H14ClF3N2O |
Molecular Weight |
282.7 |
Purity |
95 |
Origin of Product |
United States |
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